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Compound of Interest

Compound Name: 2-Octyldodecyl heptanoate

Cat. No.: B15175844

For Researchers, Scientists, and Drug Development Professionals

Application Notes for 2-Octyldodecyl Heptanoate

Introduction: 2-Octyldodecyl heptanoate is a high-molecular-weight ester, specifically a
Guerbet ester, that serves as a multifunctional emollient in skincare formulations. Its unique
branched-chain structure imparts a distinctive sensory profile and excellent compatibility with a
wide range of cosmetic ingredients. These application notes provide an overview of its
properties, benefits, and recommended use levels in various skincare products.

Physicochemical Properties: 2-Octyldodecyl heptanoate is a clear, colorless to pale yellow
liquid with a low odor profile. It is soluble in oils and esters and insoluble in water.
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Property Value

INCI Name 2-Octyldodecyl Heptanoate

CAS Number 94277-33-5[1]

Molecular Formula C27H5402[1][2]

Molecular Weight 410.73 g/mol [1]

Appearance Clear, colorless to pale yellow liquid
Solubility Oil Soluble

Key Benefits and Applications in Skincare:

o Luxurious Sensory Profile: Offers a rich, cushiony feel upon application that transitions to a
soft, non-greasy after-feel. It helps to reduce the greasiness of heavier oils and waxes in a
formulation.

o Enhanced Spreadability: Improves the slip and glide of creams and lotions, allowing for even
application and distribution of active ingredients.

» Effective Occlusion and Moisturization: Forms a breathable, non-comedogenic film on the
skin's surface, which helps to reduce transepidermal water loss (TEWL) and maintain skin
hydration.

e Solvent Properties: Can act as a solvent for crystalline UV filters and other oil-soluble active
ingredients, aiding in their dispersion and efficacy.

o Formulation Stability: Its branched structure contributes to good oxidative stability and
compatibility with a wide range of cosmetic ingredients, including silicones.

Recommended Use Levels:
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Product Type Recommended Concentration (%)
Facial Moisturizers & Creams 2-8%

Body Lotions & Butters 3-10%

Sun Care Formulations 2-7T%

Color Cosmetics (Foundations, Lipsticks) 1-5%

Serums and Facial Qils 5-15%

Safety and Toxicology Summary: Under normal use conditions, 2-Octyldodecyl heptanoate is
not known to cause significant health injuries. However, it may cause mild eye irritation. It is
considered non-sensitizing to the skin.

Experimental Protocols for Efficacy Evaluation

The following protocols are designed to evaluate the performance of a skincare formulation
containing 2-Octyldodecyl heptanoate.

Protocol for In-Vivo Skin Hydration Assessment
(Corneometry)

Objective: To quantify the effect of a test formulation containing 2-Octyldodecyl heptanoate
on the hydration level of the stratum corneum.

Materials:

Corneometer® CM 825 (or equivalent)

Test formulation (e.g., O/W cream with 5% 2-Octyldodecyl heptanoate)

Control formulation (vehicle base without 2-Octyldodecyl heptanoate)

Untreated control area

Volunteer panel (n=10) with dry to normal skin types
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» Standardized skin cleansing agent
e Climate-controlled room (20-22°C, 40-60% relative humidity)
Methodology:

¢ \olunteer Acclimatization: Volunteers acclimate in the climate-controlled room for at least 30
minutes before measurements.

o Site Demarcation: Mark three test areas of equal size (e.g., 2x2 cm) on the volar forearm of
each volunteer.

o Baseline Measurement (T0): Take three Corneometer® readings from each test site to
establish the baseline skin hydration level.

o Product Application: Apply a standardized amount (e.g., 2 mg/cm?) of the test formulation
and the control formulation to their respective designated areas. One area remains
untreated.

o Post-Application Measurements: Take Corneometer® readings at specified time points (e.g.,
T1h, T2h, T4h, T8h) after product application.

o Data Analysis: Calculate the mean and standard deviation of the Corneometer® units for
each test site at each time point. Perform statistical analysis (e.g., t-test or ANOVA) to
determine significant differences between the test formulation, control formulation, and the
untreated site.

Protocol for In-Vivo Transepidermal Water Loss (TEWL)
Measurement

Objective: To assess the occlusive properties of a test formulation with 2-Octyldodecyl
heptanoate by measuring its effect on the skin's barrier function.

Materials:

o Tewameter® TM 300 (or equivalent open-chamber evaporimeter)
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Test formulation (e.g., O/W cream with 5% 2-Octyldodecyl heptanoate)

Control formulation (vehicle base without 2-Octyldodecyl heptanoate)

Untreated control area

Volunteer panel (n=10) with healthy, intact skin

Climate-controlled room (20-22°C, 40-60% relative humidity)
Methodology:

o Volunteer Acclimatization: Volunteers rest in a supine or relaxed seated position in the
climate-controlled room for at least 30 minutes.

o Site Demarcation: As described in the Corneometry protocol.

o Baseline Measurement (T0O): Measure TEWL at each test site. The probe should be held
perpendicular to the skin surface without pressure until a stable reading is obtained (typically
30-60 seconds).

o Product Application: Apply the formulations as described previously.

o Post-Application Measurements: Measure TEWL at the same time points as the hydration
study (e.g., T1h, T2h, T4h, T8h).

o Data Analysis: Record TEWL values in g/m?/h. Calculate the mean and standard deviation
for each site and time point. A significant decrease in TEWL compared to the untreated and
control sites indicates an improvement in skin barrier function.

Protocol for Sensory Profile Evaluation

Objective: To characterize the sensory attributes of a formulation containing 2-Octyldodecyl
heptanoate using a trained sensory panel.

Materials:

e Test formulation
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Control formulation

Reference commercial products with known sensory profiles

Trained sensory panel (n=10)

Standardized application protocols and evaluation forms

Controlled environment with consistent lighting and temperature
Methodology:

o Panelist Training: Train panelists to identify and rate the intensity of key sensory attributes
(e.g., spreadability, absorbency, greasiness, softness, slipperiness) on a standardized scale
(e.g., 0-10).

e Product Application: Panelists apply a standardized amount of the test and control
formulations to a designated area of their skin (e.g., forearm).

o Evaluation at Different Stages:
o Initial Feel (Pick-up): Evaluate firmness and stickiness from the container.
o Application (Rub-out): Assess spreadability, absorbency, and thickness during application.

o After-Feel (Immediately after and after 10 minutes): Rate slipperiness, moisture,
stickiness, greasiness, oiliness, silkiness, and soft finish.[3]

» Data Collection: Panelists record their ratings on the evaluation forms.

o Data Analysis: Compile the data and generate a sensory map (e.g., spider web chart) to
visualize the sensory profile of the test formulation in comparison to the control.

Quantitative Data Summary

The following data is representative of a high-performance emollient ester like 2-Octyldodecyl
heptanoate in a standard O/W cream base and is for illustrative purposes.
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Table 1: In-Vivo Skin Hydration (Corneometer Units - Arbitrary Units)

5% 2-Octyldodecyl

Time Point Untreated Control Vehicle Control

Heptanoate
TO (Baseline) 452 +3.1 448 + 3.5 455+ 3.3
T1lh 458 £ 3.2 55.3+4.1 65.7+45
T4h 451 +3.0 50.1 + 3.8 60.2+4.2
T8h 449 + 3.3 47.2 £ 3.6 55.8+4.0

Table 2: In-Vivo Transepidermal Water Loss (g/m?/h)

5% 2-Octyldodecyl

Time Point Untreated Control Vehicle Control

Heptanoate
TO (Baseline) 105+£15 10.3£1.6 10614
T1lh 104 +15 81+1.2 65+1.1
T4h 10616 89+13 72+1.2
T8h 105+15 9.8+14 81+13

Table 3: Sensory Profile Evaluation (Mean Scores on a 0-10 Scale)

5% 2-Octyldodecyl

Attribute Vehicle Control

Heptanoate
Spreadability 6.5 8.5
Absorbency 7.0 6.0
Greasiness (After 10 min) 4.0 2.0
Softness (After 10 min) 55 8.0
Slipperiness 5.0 7.5

© 2025 BenchChem. All rights reserved.

7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15175844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Visualizations (DOT Language)

Emollient Action

2-Octyldodecyl
Heptanoate

Semi-permeable Film

Reduces TEWL

External Environment

|
Reinforces | Dry Air

1
|
i Causes TEWL
|

Stratumi Corneum

Y

Intercellular Lipids

Click to download full resolution via product page

Caption: Mechanism of action of 2-Octyldodecyl heptanoate as an emollient on the skin
barrier.
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Caption: Experimental workflow for the evaluation of a skincare formulation containing an
emollient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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